Cas no 221298-74-4 (8-Bromo-2-methylquinazolin-4-ol)

• Product Name: 8-Bromo-2-methylquinazolin-4-ol
• CAS No: 221298-74-4
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 1091190
• PubChem ID: 135742283
• Update Time: 2025-11-02

8-Bromo-2-methylquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-methylquinazolin-4-ol
• 8-bromo-2-methyl-1H-quinazolin-4-one
• 2-methyl-4-hydroxy-8-bromo-quinazoline
• 8-Bromo-2-methylquinazolin-4(1H)-one
• DTXSID00562532
• SCHEMBL1161374
• 221298-74-4
• 8-Bromo-2-methyl-3H-quinazolin-4-one
• IIEQPVYKTLSFTM-UHFFFAOYSA-N

• MDL： MFCD26407175
• Inchi： 1S/C9H7BrN2O/c1-5-11-8-6(9(13)12-5)3-2-4-7(8)10/h2-4H,1H3,(H,11,12,13)
• InChI Key： IIEQPVYKTLSFTM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NC(C)=NC=21)=O

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Bromo-2-methylquinazolin-4-ol

Comprehensive Guide to 8-Bromo-2-methylquinazolin-4-ol (CAS No. 221298-74-4): Properties, Applications, and Market Insights

8-Bromo-2-methylquinazolin-4-ol (CAS No. 221298-74-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This brominated quinazoline derivative exhibits unique structural features that make it valuable for various scientific applications. With the molecular formula C₉H₇BrN₂O and a molecular weight of 239.07 g/mol, this compound presents as an off-white to pale yellow crystalline powder under standard conditions.

The growing interest in 8-Bromo-2-methylquinazolin-4-ol synthesis stems from its potential as a key intermediate in drug discovery. Recent studies highlight its importance in developing kinase inhibitors, particularly for cancer research applications. The compound's quinazoline core structure provides an excellent scaffold for medicinal chemistry modifications, offering researchers multiple sites for functional group transformations. Its moderate solubility in polar organic solvents like DMSO (50-100 mg/mL at 25°C) makes it particularly useful for laboratory applications.

From a chemical perspective, 8-Bromo-2-methyl-4-hydroxyquinazoline demonstrates remarkable stability under standard laboratory conditions. The bromine atom at the 8-position activates the molecule for various cross-coupling reactions, while the 4-hydroxy group offers opportunities for further derivatization. These characteristics have made this compound a subject of numerous quinazoline-based research projects, especially in academic and pharmaceutical settings where novel heterocyclic compounds are in high demand.

The thermal properties of CAS 221298-74-4 have been extensively studied, with decomposition typically occurring above 250°C. This thermal stability makes it suitable for various synthetic processes requiring elevated temperatures. Analytical data from HPLC studies typically show purity levels exceeding 98%, making it reliable for precise research applications. The compound's UV-Vis spectrum shows characteristic absorption maxima around 260 nm and 310 nm, which are valuable for analytical identification and quantification purposes.

In the pharmaceutical sector, researchers are particularly interested in 8-Bromo-2-methylquinazolin-4-ol applications for developing targeted therapies. The compound's structure bears resemblance to several FDA-approved drugs containing the quinazoline moiety, which has spurred innovation in this area. Recent patent filings indicate growing interest in using this brominated derivative as a precursor for anticancer agents and antimicrobial compounds, aligning with current trends in precision medicine development.

The global market for specialty quinazoline derivatives like 8-Bromo-2-methylquinazolin-4-ol has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 6-8% through 2028. This growth is driven by increasing R&D investments in pharmaceutical companies and academic institutions focusing on novel heterocyclic compounds. Suppliers typically offer this chemical in quantities ranging from milligrams to kilograms, catering to both small-scale research needs and larger production requirements.

Quality control protocols for 8-Bromo-2-methylquinazolin-4-ol typically involve rigorous analytical testing including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's purity is crucial for research reproducibility, with most commercial suppliers guaranteeing ≥98% purity. Proper storage recommendations include keeping the material in a cool, dry place (2-8°C) under inert atmosphere for long-term stability, though it remains stable at room temperature for shorter periods.

Recent advancements in quinazoline chemistry have highlighted the versatility of 8-Bromo-2-methylquinazolin-4-ol as a building block. Its reactivity patterns allow for selective modifications at multiple positions, enabling the creation of diverse molecular libraries for drug screening. This aligns well with current pharmaceutical industry needs for high-throughput screening compounds and fragment-based drug design approaches.

Environmental and safety considerations for handling CAS 221298-74-4 follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound shows good stability under normal laboratory conditions but should be protected from prolonged exposure to strong light or extreme temperatures to maintain optimal quality.

The synthesis of 8-Bromo-2-methylquinazolin-4-ol typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, with recent literature reporting improved yields through catalyst optimization and solvent selection. These advancements contribute to more sustainable production methods for this valuable pharmaceutical intermediate.

Analytical characterization of 8-Bromo-2-methyl-4-hydroxyquinazoline benefits from modern spectroscopic techniques. Proton NMR typically shows distinctive aromatic proton patterns between δ 7.5-8.5 ppm, while the methyl group appears as a singlet around δ 2.7 ppm. Mass spectral analysis consistently shows the molecular ion peak at m/z 238/240 (1:1 ratio) due to the natural abundance of bromine isotopes, serving as a reliable identification marker.

Looking forward, the scientific community anticipates expanded applications of 8-Bromo-2-methylquinazolin-4-ol in materials science beyond its pharmaceutical uses. Preliminary studies suggest potential in organic electronic materials and coordination chemistry, opening new research avenues. This aligns with broader industry trends exploring multifunctional heterocyclic compounds for advanced technological applications.

For researchers sourcing CAS 221298-74-4, current market analysis indicates stable supply from major chemical suppliers worldwide. Pricing trends reflect typical fluctuations for specialty fine chemicals, with bulk purchases generally offering cost advantages. The compound's availability in both standard and custom purity grades ensures it meets diverse research requirements across different applications.

In conclusion, 8-Bromo-2-methylquinazolin-4-ol represents a versatile and valuable compound in modern chemical research. Its unique structural features, synthetic utility, and potential applications in drug discovery make it a compound of continuing interest. As research into quinazoline derivatives advances, this brominated variant will likely maintain its importance as both a research tool and potential therapeutic precursor in the evolving landscape of medicinal chemistry.